Cas no 37142-87-3 (2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-)
37142-87-3 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-
CAS No:37142-87-3
MF:C9H9NOS
MW:179.238860845566
CID:1481611
PubChem ID:4382691
Update Time:2025-04-21
2H-1,4-Benzothiazin-3(4H)-one, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-
- 4-methyl-1,4-benzothiazin-3-one
- 37142-87-3
- 4-methyl-2H-1,4-benzothiazin-3(4H)-one
- HMS1646C02
- AKOS003160986
- DTXSID50402671
- SCHEMBL8140807
- 4-Methyl-2H-benzo[b][1,4]thiazin-3(4H)-one
- 4-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one
- CS-005/03875053
-
- MDL: MFCD03830352
- Inchi: 1S/C9H9NOS/c1-10-7-4-2-3-5-8(7)12-6-9(10)11/h2-5H,6H2,1H3
- InChI Key: SHUQPYGJXCEBIM-UHFFFAOYSA-N
- SMILES: S1CC(N(C)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 179.04057
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
2H-1,4-Benzothiazin-3(4H)-one, 4-methyl- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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